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Compound of Interest

Compound Name: 5,5-Dimethyl-3-hexanone

Cat. No.: B15492113

5,5-Dimethyl-3-hexanone: A Technical Profile

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the current scientific knowledge
regarding 5,5-Dimethyl-3-hexanone (CAS 5340-30-7). While the compound is structurally
related to ketones known to possess fragrance properties, a thorough review of publicly
available scientific literature and databases reveals a significant lack of information regarding
its specific application as a fragrance ingredient. This document summarizes the known
chemical and physical properties of 5,5-Dimethyl-3-hexanone and highlights the current data
gap in the field of fragrance science. This information is intended to serve as a foundational
resource for researchers and professionals who may be investigating this and related
molecules.

Chemical Identity and Physical Properties

5,5-Dimethyl-3-hexanone, also known as neopentyl ethyl ketone, is a simple aliphatic ketone.
[1] Its fundamental properties are summarized below.

Table 1: Chemical Identifiers for 5,5-Dimethyl-3-hexanone
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Identifier

Value

CAS Number

5340-30-7[1][2]

Molecular Formula

C8H160[1][2]

IUPAC Name 5,5-dimethylhexan-3-one[2]
Synonyms Neopentyl ethyl ketone[1]
Molecular Weight 128.21 g/mol [2]

Table 2: Physicochemical Properties of 5,5-Dimethyl-3-hexanone

Property Value Source
Density 0.812 g/cm? [1]
Boiling Point 149.9 °C at 760 mmHg [1]
Flash Point 34.4°C [1]
Vapor Pressure 3.94 mmHg at 25°C [1]
Refractive Index 1.41 [1]

A visual representation of the chemical structure of 5,5-Dimethyl-3-hexanone is provided

below.
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Chemical structure of 5,5-Dimethyl-3-hexanone.

Fragrance Properties: A Data Gap
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A comprehensive search of scientific literature and fragrance industry databases reveals a
notable absence of information on the specific fragrance or olfactory properties of 5,5-
Dimethyl-3-hexanone. There is no publicly available data regarding its odor profile, sensory
analysis, or typical use levels in fragrance formulations. This lack of information suggests that
5,5-Dimethyl-3-hexanone is not a commonly utilized or well-characterized fragrance
ingredient.

For context, other isomers such as 2,5-Dimethyl-3-hexanone are noted for their use in
fragrances. However, the specific placement of the dimethyl groups at the 5-position in 5,5-
Dimethyl-3-hexanone likely has a significant impact on its molecular shape and, consequently,
its interaction with olfactory receptors. Without empirical data, any assumptions about its scent
characteristics would be purely speculative.

Synthesis and Spectroscopic Data

Information regarding the synthesis of 5,5-Dimethyl-3-hexanone is not widely available in the
public domain, though it can be procured from various chemical suppliers.[3] Spectroscopic
data, which is crucial for the unambiguous identification of the compound, is available through
chemical databases. This data would be essential for any researcher working with this
molecule.

Safety and Toxicology

Limited safety and toxicological data for 5,5-Dimethyl-3-hexanone is available from chemical
suppliers and databases. As with any chemical, it should be handled with appropriate care in a
laboratory setting, following standard safety protocols.

Conclusion for the Researcher

For researchers, scientists, and drug development professionals, 5,5-Dimethyl-3-hexanone
represents a molecule with a defined chemical structure but a largely uncharacterized profile in
the context of fragrance science. The absence of data on its olfactory properties presents a
clear knowledge gap. This could be an area for novel research, including:

e Chemical Synthesis: Development and documentation of an efficient synthetic route.
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e Sensory Analysis: Conducting formal sensory panel evaluations to characterize its odor
profile, if any.

o Olfactory Receptor Studies: Investigating the potential interactions of 5,5-Dimethyl-3-
hexanone with olfactory receptors to understand the structure-activity relationship.

This technical guide serves to summarize the existing, albeit limited, knowledge of 5,5-
Dimethyl-3-hexanone and to highlight the opportunities for future research in the field of
fragrance chemistry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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